N-((benzylamino){2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}methylene)benzenesulfonamide

• IUPAC Name: 1-(benzenesulfonyl)-2-benzyl-3-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]guanidine
• InChI: InChI=1S/C20H17ClF3N5O2S/c21-17-11-15(20(22,23)24)13-25-18(17)27-28-19(26-12-14-7-3-1-4-8-14)29-32(30,31)16-9-5-2-6-10-16/h1-11,13H,12H2,(H,25,27)(H2,26,28,29)
• InChI Key: JGWUXNLFRIICQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN=C(NNC2=C(C=C(C=N2)C(F)(F)F)Cl)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H17ClF3N5O2S
• Molecular Weight: 483.9 g/mol

Description

N-((benzylamino){2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}methylene)benzenesulfonamide is a useful research compound. Its molecular formula is C20H17ClF3N5O2S and its molecular weight is 483.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

Compounds with complex structures similar to N-((benzylamino){2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}methylene)benzenesulfonamide often serve as key intermediates in synthetic chemistry. For example, the synthesis of benzotriazole derivatives, such as 5,5′-Methylene-bis(benzotriazole), involves intricate synthetic pathways that can offer insights into the potential synthetic utility of the compound . These derivatives are crucial for the development of metal passivators and light-sensitive materials, indicating the compound's potential application in creating new materials with specific electronic or photophysical properties (Gu et al., 2009).

Materials Science Applications

The chemical modification of biopolymers, such as xylan, to produce ethers and esters with specific functional properties, showcases the application potential of complex compounds in materials science. The structural features of N-((benzylamino){2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}methylene)benzenesulfonamide could make it a candidate for similar modifications, leading to new materials with tailored properties for applications in drug delivery or as paper strength additives (Petzold-Welcke et al., 2014).

Novel Functionalized Heteroaromatic Compounds

The development of functionalized heteroaromatic compounds is a key area of research with implications in drug discovery and materials science. The compound , with its complex heteroaromatic structure, could serve as a scaffold for the synthesis of new heteroaromatic compounds with potential therapeutic or material applications. The research on synthetic protocols for pyridazine and pyridazone analogues illustrates the ongoing interest in exploiting heteroaromatic scaffolds for the development of compounds with diverse biological and physical properties (Jakhmola et al., 2016).